Cas no 18595-12-5 (Methyl 5-Amino-2-Methylbenzoate)

Methyl 5-Amino-2-Methylbenzoate Properties

Names and Identifiers

• Methyl 5-amino-2-methylbenzoate
• 3-Amino-6-Methyl benzoate
• 5-Amino-2-methylbenzoic Acid Methyl Ester
• 5-Amino-2-methylbenzoic acid
• 5-AMINO-2-METHYL-BENZOIC ACID METHYL ESTER
• Benzoic acid, 5-amino-2-methyl-, methyl ester
• 2-Methyl-5-aminobenzoicacidmethylester
• 5-Amino-2-methyl-benzoesaeure-methylester
• AG-E-35185
• AGN-PC-003IPJ
• ANW-50373
• CTK4D9114
• methyl 2-methyl-5-aminobenzoate
• methyl 3-amino-6-methylbenzoate
• SureCN1321845
• 5-Amino-o-toluic Acid Methyl Ester
• Methyl 5-Amino-o-toluate
• 5-amino-2-methyl benzoic acid methyl ester
• methyl 5-amino-2-methyl-benzoate
• JNPZKGOLYSCSEL-UHFFFAOYSA-N
• BCP24565
• 5-Amin
• Methyl 5-AMino-2-Methylbenzoate, 95+%
• 2-Methyl-5-aminobenzoic acid methyl ester
• AC-5047
• SCHEMBL1321845
• Z802847392
• AS-12564
• DTXSID30567555
• Methyl5-Amino-2-Methylbenzoate
• MFCD08752568
• M2540
• EN300-97828
• SY021381
• SB34629
• AMY36355
• FT-0647669
• A4112
• W-201669
• 18595-12-5
• CS-W003565
• AKOS005259440
• Benzoic acid,5-amino-2-methyl-, methyl ester
• +Expand

• MDL： MFCD08752568
• InChIKey： JNPZKGOLYSCSEL-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,10H2,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 165.07903
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• LogP: 1.94500
• PSA: 52.32
• Boiling Point: 285.4℃ at 760 mmHg
• Melting Point: 40.0 to 44.0 deg-C
• Flash Point: 164.7°C
• Density: 1.132 g/cm3